Cas no 362509-57-7 (1H-Azepine-1-carboxylicacid, 2,3,4,7-tetrahydro-2-methyl-, phenylmethyl ester)

• Product Name: 1H-Azepine-1-carboxylicacid, 2,3,4,7-tetrahydro-2-methyl-, phenylmethyl ester
• CAS No: 362509-57-7
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 297116
• PubChem ID: 11586812
• Update Time: 2025-04-19

1H-Azepine-1-carboxylicacid, 2,3,4,7-tetrahydro-2-methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylicacid, 2,3,4,7-tetrahydro-2-methyl-, phenylmethyl ester
• BENZYL 2-METHYL-2,3,4,7-TETRAHYDRO-1H-AZEPINE-1-CARBOXYLATE
• benzyl 2-methyl-2,3,4,7-tetrahydroazepine-1-carboxylate
• 2-methyl-2,3,4,7-tetrahydro-1H-azepine-1-carboxylic acid benzyl ester
• 2-Methyl-2,3,4,7-tetrahydro-azepine-1,-carboxylic acid benzyl ester
• 4-HYDROXY-2-TRIFLUOROMETHYLACETOPHENONE
• VREBIURYOUWZMM-UHFFFAOYSA-N
• SCHEMBL3929777
• DTXSID00469017
• 2-methyl-2,3,4,7-tetrahydro-azepine-1-carboxylic acid benzyl ester
• 362509-57-7
• Racemic 2-Methyl-2,3,4,7-tetrahydro-azepine-1-carboxylic acid benzyl ester

• Inchi： 1S/C15H19NO2/c1-13-8-4-3-7-11-16(13)15(17)18-12-14-9-5-2-6-10-14/h2-3,5-7,9-10,13H,4,8,11-12H2,1H3
• InChI Key： VREBIURYOUWZMM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC=CCCC1C)=O

Computed Properties

• Exact Mass: 245.14200
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 3.30160